N-(2,4-dichlorophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide

• Molecular Formula: C10H9Cl2N5OS
• Molecular Weight: 318.18 g/mol
• IUPAC Name: N-(2,4-dichlorophenyl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C10H9Cl2N5OS/c1-17-10(14-15-16-17)19-5-9(18)13-8-3-2-6(11)4-7(8)12/h2-4H,5H2,1H3,(H,13,18)
• InChI Key: UBNGFLJGHGCBKS-UHFFFAOYSA-N
• SMILES: CN1C(=NN=N1)SCC(=O)NC2=C(C=C(C=C2)Cl)Cl

Description

N-(2,4-dichlorophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide, also known as Diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. It was first synthesized in the 1960s and has since been used to treat a variety of conditions, including arthritis, headache, menstrual cramps, and postoperative pain. In recent years, there has been a growing interest in the scientific research application of diclofenac, particularly in its mechanism of action and its biochemical and physiological effects.

Mechanism of Action

N-(2,4-dichlorophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide exerts its effects by inhibiting the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins. By inhibiting COX, diclofenac reduces the production of prostaglandins, which in turn reduces inflammation and pain.
Biochemical and Physiological Effects:
N-(2,4-dichlorophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, diclofenac has also been shown to have antioxidant and anti-cancer effects. It has also been shown to have effects on the cardiovascular system, including the inhibition of platelet aggregation and the reduction of blood pressure.

Advantages and Limitations for Lab Experiments

N-(2,4-dichlorophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide has a number of advantages for use in lab experiments. It is readily available and relatively inexpensive, making it a cost-effective option for researchers. It is also well-tolerated and has a low incidence of side effects. However, there are also some limitations to its use in lab experiments. It has a short half-life, which can make it difficult to maintain consistent levels in the body. It can also interact with other drugs and substances, which can complicate experimental results.

Future Directions

There are a number of future directions for research on diclofenac. One area of interest is in its potential use in the treatment of cancer. Studies have shown that diclofenac can inhibit the growth of cancer cells, and there is interest in exploring its use as a cancer treatment. Another area of interest is in its potential use in the treatment of Alzheimer's disease. Studies have shown that diclofenac can reduce the levels of beta-amyloid, a protein that is associated with Alzheimer's disease. There is also interest in exploring the use of diclofenac in combination with other drugs, to determine if it can enhance their effects.

Synthesis Methods

The synthesis of diclofenac involves the reaction of 2,4-dichlorobenzene with sodium hydride to form 2,4-dichlorophenyl sodium, which is then reacted with 2-mercapto-1-methyltetrazole to form the thiolate intermediate. This intermediate is then reacted with chloroacetic acid to form the final product, diclofenac.

Scientific Research Applications

N-(2,4-dichlorophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide has been extensively studied for its anti-inflammatory and analgesic properties. It is believed to work by inhibiting the production of prostaglandins, which are involved in the inflammatory response. In addition to its use in the treatment of pain and inflammation, diclofenac has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and other conditions.